![molecular formula C20H22FN5O B6171888 1-(2-fluorophenyl)-3-{4-[4-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]phenyl}urea CAS No. 1985601-61-3](/img/no-structure.png)
1-(2-fluorophenyl)-3-{4-[4-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]phenyl}urea
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Overview
Description
1-(2-Fluorophenyl)-3-{4-[4-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]phenyl}urea, also known as FMPTU, is a synthetic organic compound that has been studied for its potential applications in scientific research. FMPTU is a small molecule that has been studied for its ability to interact with other molecules in a variety of ways. FMPTU has a wide range of potential applications in the fields of biochemistry, pharmacology, and medical research.
Scientific Research Applications
1-(2-fluorophenyl)-3-{4-[4-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]phenyl}urea has been studied for its potential applications in scientific research. It has been found to be a useful tool for studying the interactions between proteins and other molecules. This compound has also been used to study the structure and function of enzymes, as well as to investigate the mechanisms of action of drugs. Additionally, this compound has been studied for its potential applications in the fields of biochemistry and pharmacology.
Mechanism of Action
1-(2-fluorophenyl)-3-{4-[4-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]phenyl}urea has been found to interact with proteins in a variety of ways. It has been found to bind to the active sites of enzymes, as well as to interact with other molecules in the vicinity of the active site. Additionally, this compound has been found to interact with other molecules in the vicinity of the active site, such as substrates, inhibitors, and cofactors. This interaction can affect the activity of the enzyme and can lead to changes in the biochemical and physiological processes of the cell.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to affect the activity of enzymes, as well as to affect the expression of certain genes. Additionally, this compound has been found to affect the metabolism of cells, as well as to affect the structure and function of proteins.
Advantages and Limitations for Lab Experiments
1-(2-fluorophenyl)-3-{4-[4-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]phenyl}urea has several advantages for use in lab experiments. It is a small molecule, which makes it easy to handle and store. Additionally, this compound is stable and easy to synthesize. However, this compound also has some limitations. It is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, this compound is not very selective, which can make it difficult to study specific proteins or enzymes.
Future Directions
1-(2-fluorophenyl)-3-{4-[4-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]phenyl}urea has a wide range of potential applications in the fields of biochemistry, pharmacology, and medical research. It has been used to study the structure and function of enzymes, as well as to investigate the mechanisms of action of drugs. Additionally, this compound has been studied for its potential applications in the development of new drugs and therapies, as well as for its potential applications in the development of new diagnostic tools. Additionally, this compound could be used to study the interactions between proteins and other molecules, as well as to study the biochemical and physiological effects of drugs and other compounds. Finally, this compound could be used to study the structure and function of proteins, as well as to study the effects of mutations on the activity of proteins.
Synthesis Methods
1-(2-fluorophenyl)-3-{4-[4-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]phenyl}urea is synthesized in a two-step process. The first step involves the reaction of 2-fluorophenyl isocyanate with 4-methylbutyl-1H-1,2,3-triazol-1-yl phenylhydrazine in the presence of a base such as potassium carbonate. The second step involves the reaction of the resulting intermediate with anhydrous acetic acid. The final product is a white solid with a melting point of 135-137°C.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 1-(2-fluorophenyl)-3-{4-[4-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]phenyl}urea involves the reaction of 2-fluoroaniline with 4-(3-methylbutyl)-1H-1,2,3-triazole-1-carboxylic acid, followed by coupling with 4-isocyanatobenzene to form the final product.", "Starting Materials": [ "2-fluoroaniline", "4-(3-methylbutyl)-1H-1,2,3-triazole-1-carboxylic acid", "4-isocyanatobenzene" ], "Reaction": [ "Step 1: 2-fluoroaniline is reacted with 4-(3-methylbutyl)-1H-1,2,3-triazole-1-carboxylic acid in the presence of a coupling agent such as EDCI or HATU to form the corresponding amide intermediate.", "Step 2: The amide intermediate is then treated with 4-isocyanatobenzene in the presence of a base such as triethylamine to form the final product, 1-(2-fluorophenyl)-3-{4-[4-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]phenyl}urea." ] } | |
CAS RN |
1985601-61-3 |
Molecular Formula |
C20H22FN5O |
Molecular Weight |
367.4 |
Purity |
95 |
Origin of Product |
United States |
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